Cas no 1448037-96-4 (3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide)

• Product Name: 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide
• CAS No: 1448037-96-4
• MF: C₁₉H₁₉BrN₂O₂
• MW: 387.270364046097
• CID: 6199272
• PubChem ID: 71806471
• Update Time: 2025-06-09

3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide
• 3-(2-BROMOPHENYL)-N-[3-(2-OXOPYRROLIDIN-1-YL)PHENYL]PROPANAMIDE
• F6436-1153
• 3-(2-bromophenyl)-N-(3-(2-oxopyrrolidin-1-yl)phenyl)propanamide
• 1448037-96-4
• AKOS024559222

• Inchi： 1S/C19H19BrN2O2/c20-17-8-2-1-5-14(17)10-11-18(23)21-15-6-3-7-16(13-15)22-12-4-9-19(22)24/h1-3,5-8,13H,4,9-12H2,(H,21,23)
• InChI Key： UZLSYDPJUMJSGX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCC(NC1=CC=CC(=C1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 386.06299g/mol
• Monoisotopic Mass: 386.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide

Introduction to 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide (CAS No. 1448037-96-4)

3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide, identified by its CAS number 1448037-96-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a 2-bromophenyl group and a 2-oxopyrrolidin-1-yl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide moiety in the compound's structure is particularly noteworthy, as it suggests a potential role in modulating biological pathways relevant to various diseases. The pyrrolidinone ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. This structural motif has been extensively studied for its potential in the development of drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

In recent years, there has been a growing interest in the development of small molecule inhibitors that can modulate the activity of enzymes involved in cancer metabolism. The 2-bromophenyl group in 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide may play a crucial role in enhancing the compound's binding affinity to its target enzymes. Brominated aromatic compounds are known to exhibit improved bioavailability and metabolic stability, which are critical factors in drug design.

The compound's potential therapeutic applications have been explored in several preclinical studies. Researchers have been particularly interested in its ability to inhibit key enzymes involved in tumor metabolism, such as lactate dehydrogenase (LDH) and hexokinase. In vitro studies have shown that derivatives of this compound can effectively reduce lactate production in cancer cells, suggesting a mechanism by which they might impede tumor growth and progression.

Furthermore, the structural similarity of 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide to other known bioactive molecules has prompted researchers to investigate its potential role in drug repurposing. Drug repurposing involves identifying new therapeutic uses for existing drugs or compounds, which can significantly reduce the time and cost associated with drug development. The biological activity observed with this compound in preclinical models suggests that it may have applications beyond its initial intended use.

The synthesis of 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2-bromophenyl group and the 2-oxopyrrolidin-1-yl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce this compound more efficiently, making it more accessible for further research.

In conclusion, 3-(2-bromophenyl)-N-3-(2-oxopyrrolidin-1-yl)phenylpropanamide (CAS No. 1448037-96-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and observed biological activities make it an attractive candidate for further investigation into new therapeutic strategies. As research continues to uncover new applications for this molecule, it is likely that we will see additional developments in its use for treating various diseases.